Pyrazolo[1,5-a]pyridin-2-ylmethylamine hydrochloride, 95%

• IUPAC Name: pyrazolo[1,5-a]pyridin-2-ylmethanamine;hydrochloride
• InChI: InChI=1S/C8H9N3.ClH/c9-6-7-5-8-3-1-2-4-11(8)10-7;/h1-5H,6,9H2;1H
• InChI Key: XWGDBVRTBDCGMG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=CC(=NN2C=C1)CN.Cl
• Molecular Formula: C8H10ClN3
• Molecular Weight: 183.64 g/mol

Description

Pyrazolo[1,5-a]pyridin-2-ylmethylamine hydrochloride is a chemical compound with a molecular weight of 183.64. It is an important core of nitrogen ring junction heterocyclic compounds.

Synthesis Analysis

The synthesis of Pyrazolo[1,5-a]pyridin-2-ylmethylamine hydrochloride involves a TEMPO-mediated [3 + 2] annulation–aromatization protocol from N-aminopyridines and α,β-unsaturated compounds. This procedure offers multisubstituted pyrazolo[1,5-a]pyridines in good to excellent yield with high and predictable regioselectivity.

Molecular Structure Analysis

The InChI code for Pyrazolo[1,5-a]pyridin-2-ylmethylamine hydrochloride is 1S/C8H9N3.ClH/c9-6-7-5-8-3-1-2-4-11(8)10-7;/h1-5H,6,9H2;1H. The molecular structure of this compound has been studied using various spectroscopic methods.

Chemical Reactions Analysis

The chemical reactions involving Pyrazolo[1,5-a]pyridin-2-ylmethylamine hydrochloride are mainly centered around its synthesis. The TEMPO-mediated [3 + 2] annulation–aromatization protocol is a key reaction in its synthesis. Other reactions include the Cu (I) catalyzed 1,3 dipolar cycloaddition reaction.

Physical And Chemical Properties Analysis

Pyrazolo[1,5-a]pyridin-2-ylmethylamine hydrochloride has a molecular weight of 183.68. Its physical and chemical properties are determined by its molecular structure and the nature of its constituent atoms.

Scientific Research Applications

Fluorescent Probes and Imaging Agents

Pyrazolo[1,5-a]pyridin-2-ylmethylamine hydrochloride can serve as a fluorescent probe due to its tunable photophysical properties. Researchers have identified a family of pyrazolo[1,5-a]pyrimidines (PPs) as strategic compounds for optical applications. These PPs exhibit simpler and greener synthetic methodologies compared to other fluorophores. .

Cancer Therapeutics

The small size and efficient synthetic approaches of pyrazolo[1,5-a]pyrimidines make them attractive candidates for cancer therapeutics. .

Analgesic Properties

The compound OT-7100, a derivative of pyrazolo[1,5-a]pyrimidine, has demonstrated analgesic effects in animal models of acute and peripheral neuropathic hyperalgesia. .

Lipid Droplet Biomarkers

Pyrazolo[1,5-a]pyrimidines have been investigated as lipid droplet biomarkers for cancer cells (HeLa cells) and normal cells (L929 cells). .

Mechanism of Action

Mode of Action

It’s worth noting that pyrazolo[1,5-a]pyrimidines, a related family of compounds, have been identified as strategic compounds for optical applications due to their tunable photophysical properties .

Biochemical Pathways

Related pyrazolo[1,5-a]pyrimidines have been studied for their significant photophysical properties, suggesting potential involvement in light-dependent biochemical pathways .

Result of Action

Related compounds in the pyrazolo[1,5-a]pyrimidines family have been noted for their significant photophysical properties, suggesting potential effects on light-dependent cellular processes .

Action Environment

It’s worth noting that related compounds in the pyrazolo[1,5-a]pyrimidines family have been identified as strategic compounds for optical applications, suggesting potential sensitivity to light and other environmental factors .

Future Directions

The future directions for Pyrazolo[1,5-a]pyridin-2-ylmethylamine hydrochloride research could involve the development of novel and uncomplicated methods for its synthesis. Additionally, its potential applications in medicinal chemistry and drug molecule production could be explored further.